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Compound of Interest

Compound Name: Potassium valerate

Cat. No.: B096342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Potassium valerate, also known as potassium pentanoate, is the potassium salt of valeric

acid. While it is a salt of a weak acid and a strong base, suggesting basic properties, its

application as a general base in a wide range of organic reactions is not extensively

documented in readily available scientific literature. Its most prominent and well-established

application in organic synthesis is in the Kolbe electrolysis for the formation of octane. This

document provides detailed application notes and protocols for this specific reaction, alongside

a general discussion of the role of potassium salts as bases in other key organic

transformations.

Physicochemical Data of Potassium Valerate
A summary of the key physical and chemical properties of potassium valerate is presented in

Table 1. This data is essential for handling the reagent and for designing experimental setups.
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Property Value Reference

CAS Number 19455-21-1 [1]

Molecular Formula C₅H₉KO₂ [1]

Molecular Weight 140.22 g/mol [1]

Appearance White solid

Boiling Point
185.3°C at 760 mmHg (of

valeric acid)

Solubility Soluble in water

Core Application: Kolbe Electrolysis
The Kolbe electrolysis is an electrochemical oxidative decarboxylation of a carboxylate salt,

leading to the formation of a new carbon-carbon bond. In the case of potassium valerate, the

electrolysis results in the formation of octane.[2]

Reaction Mechanism
The reaction proceeds via a radical mechanism at the anode. The valerate anion is oxidized to

a valerate radical, which then loses carbon dioxide to form a butyl radical. Two butyl radicals

then dimerize to form octane.
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Anode Reactions

Cathode Reactions

Potassium Valerate (CH₃(CH₂)₃COO⁻ K⁺) Valerate Anion (CH₃(CH₂)₃COO⁻)Dissociation Valerate Radical (CH₃(CH₂)₃COO•)-e⁻ (Oxidation)

Butyl Radical (CH₃(CH₂)₃•)

-CO₂ (Decarboxylation)

Carbon Dioxide (CO₂)

Octane (C₈H₁₈)Dimerization (2x)

Water (H₂O)

Hydrogen Gas (H₂)

+2e⁻

Hydroxide (OH⁻)

Carbonyl Compound
(with α-hydrogens)

Enolate Formation

Base
(e.g., Potassium Carbonate)

Nucleophilic Attack

Second Carbonyl Compound

β-Hydroxy Carbonyl
(Aldol Adduct)

Dehydration
(optional, with heat/acid/base)

α,β-Unsaturated Carbonyl
(Enone)

Phosphonium Salt

Phosphorus Ylide

Base
(e.g., Potassium Carbonate)

Oxaphosphetane Intermediate

Aldehyde or Ketone

Alkene

Triphenylphosphine Oxide
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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